Cas no 894998-40-4 (N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide)

• Product Name: N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide
• CAS No: 894998-40-4
• MF: C₁₉H₁₅N₃OS₂
• MW: 365.47190117836
• CID: 5798736
• Update Time: 2025-06-08

N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-(4-methyl-2-benzothiazolyl)-N-(3-pyridinylmethyl)-
• N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide

• Inchi： 1S/C19H15N3OS2/c1-13-5-2-7-15-17(13)21-19(25-15)22(12-14-6-3-9-20-11-14)18(23)16-8-4-10-24-16/h2-11H,12H2,1H3
• InChI Key： IUIZMQXVTJHHEG-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=C(C)C=CC=C3S2)CC2=CC=CN=C2)=O)SC=CC=1

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Boiling Point: 563.5±60.0 °C(Predicted)
• pka: 4.48±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide

Introduction to N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide (CAS No. 894998-40-4)

N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 894998-40-4, represents a novel molecular entity with a unique structural framework that combines elements of benzothiazole, pyridine, and thiophene moieties. The intricate arrangement of these heterocyclic systems suggests potential biological activities that are currently under extensive investigation.

The molecular structure of N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide is characterized by its dual functionality, which arises from the presence of both amide and thiophene groups. This structural feature not only contributes to its chemical diversity but also opens up possibilities for diverse interactions with biological targets. The benzothiazole moiety, in particular, is well-known for its pharmacological properties and has been extensively studied for its role in various therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of this compound with greater accuracy. The combination of quantum mechanical calculations and machine learning algorithms has allowed for the identification of key pharmacophores within the molecule. These pharmacophores are essential for understanding how the compound interacts with biological systems and may lead to the development of new therapeutic agents.

In the realm of drug discovery, the significance of heterocyclic compounds cannot be overstated. Heterocycles are known for their ability to mimic natural products and biological molecules, making them ideal candidates for drug development. The presence of multiple heterocyclic rings in N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide enhances its potential as a lead compound for various therapeutic interventions. This structural complexity not only contributes to its unique chemical properties but also suggests a broad spectrum of biological activities.

One of the most intriguing aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. Inflammatory processes are central to numerous diseases, including cancer, autoimmune disorders, and neurodegenerative conditions. By targeting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), this compound may offer a novel approach to modulate inflammatory responses. Preliminary studies have suggested that derivatives of benzothiazole and pyridine can exhibit significant anti-inflammatory properties, which makes this compound a promising candidate for further investigation.

The role of thiophene derivatives in medicinal chemistry is also well-documented. Thiophenes are known for their ability to interact with various biological targets, including receptors and enzymes. The incorporation of a thiophene ring into the molecular framework of N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide may enhance its binding affinity to specific biological targets, thereby increasing its therapeutic efficacy. This structural feature could be particularly useful in the development of drugs targeting neurological disorders, where precise interactions with neural receptors are crucial.

Another area of interest is the potential application of this compound in antiviral therapies. Viruses often rely on host enzymes for their replication cycle, making these enzymes attractive targets for antiviral drugs. The amide group in the molecule could serve as a hinge point for designing inhibitors that disrupt viral replication mechanisms. Recent research has shown that amide-based compounds can effectively interfere with viral proteases and polymerases, which are essential for viral replication. This suggests that N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide could be a valuable asset in the fight against viral infections.

The synthesis of this compound presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies are required to construct the benzothiazole-pyridine-thiophene core without compromising the integrity of the functional groups. Techniques such as multi-step organic synthesis, coupled with palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the synthetic prowess required but also underscore the importance of innovative approaches in drug discovery.

Evaluation techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been instrumental in characterizing the compound's chemical properties. These analytical methods provide detailed insights into the molecular structure and purity of the synthesized product, ensuring that it meets pharmaceutical standards before proceeding to biological testing.

The pharmacokinetic profile of any drug candidate is critical for determining its clinical efficacy and safety. Studies on similar heterocyclic compounds have shown that factors such as solubility, bioavailability, and metabolic stability play a significant role in determining their pharmacokinetic behavior. Understanding these parameters early in the drug development process can help optimize the molecular structure for better performance in vivo.

In conclusion, N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethylthiophene)-2-carboxamide (CAS No. 89499840) represents a promising lead compound with diverse potential applications in pharmaceutical chemistry and medicinal biology. Its unique structural features suggest potential biological activities that warrant further investigation into its therapeutic implications. As research continues to uncover new insights into its mechanisms of action, this compound holds promise as a valuable tool in addressing various diseases affecting human health.